Cas no 1257650-76-2 (2-Bromo-6-fluorophenylboronic acid MIDA ester)
1257650-76-2 structure
Product Name:2-Bromo-6-fluorophenylboronic acid MIDA ester
CAS No:1257650-76-2
MF:C11H10BBrFNO4
MW:329.91480588913
CID:2760834
PubChem ID:329762751
Update Time:2025-04-21
2-Bromo-6-fluorophenylboronic acid MIDA ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromo-6-fluorophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
- DTXSID30746303
- 1257650-76-2
- 2-Bromo-6-fluorophenylboronic acid MIDA ester
- 2-Bromo-6-fluorophenylboronic acid MIDA ester, 97%
- 1632992-44-9
- DTXCID70697047
-
- MDL: MFCD15144779
- Inchi: 1S/C11H10BBrFNO4/c1-15-5-9(16)18-12(19-10(17)6-15)11-7(13)3-2-4-8(11)14/h2-4H,5-6H2,1H3
- InChI Key: GYEGIXHWXCJNOM-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1B1OC(CN(C)CC(=O)O1)=O)F
Computed Properties
- Exact Mass: 328.98703Da
- Monoisotopic Mass: 328.98703Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Melting Point: 214-218 °C
2-Bromo-6-fluorophenylboronic acid MIDA ester Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
2-Bromo-6-fluorophenylboronic acid MIDA ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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